Cas no 78142-56-0 (Bicyclo[3.1.1]heptan-2-one, 1-fluoro-)

• Product Name: Bicyclo[3.1.1]heptan-2-one, 1-fluoro-
• CAS No: 78142-56-0
• MF: C₇H₉FO
• MW: 128.144165754318
• CID: 534959
• PubChem ID: 13265793
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptan-2-one, 1-fluoro- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-2-one, 1-fluoro-
• 5-fluorobicyclo[3.1.1]heptan-4-one
• 78142-56-0
• 1-Fluorobicyclo[3.1.1]heptan-2-one
• DTXSID50533111

• Inchi： 1S/C7H9FO/c8-7-3-5(4-7)1-2-6(7)9/h5H,1-4H2
• InChI Key： OKEXKQIBDKHYKG-UHFFFAOYSA-N
• SMILES： FC12C(CCC(C1)C2)=O

Computed Properties

• Exact Mass: 128.063743068g/mol
• Monoisotopic Mass: 128.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones